3-Hydroxyisonicotinic acid
Overview
Description
3-Hydroxyisonicotinic Acid is a chemical compound with the molecular formula C6H5NO3 . It is used in the preparation of chelating agents for iron and aluminum .
Synthesis Analysis
In a study, two ligands, isonicotinohydrazide and 3-hydroxyisonicotinic acid, were mixed with different metal ions to afford the corresponding stable metal complexes . This process involved intensive physico-chemical analysis including elemental analysis, UV–visible, Fourier transform infrared (FT-IR), thermogravimetric analysis (TGA), mass, 1 H nuclear magnetic resonance (NMR), X-ray diffraction (XRD), magnetic, and molar conductance measurements .Molecular Structure Analysis
The molecular structure of 3-Hydroxyisonicotinic acid is represented by the InChI code: 1S/C6H5NO3/c8-5-3-7-2-1-4 (5)6 (9)10/h1-3,8H, (H,9,10) .Chemical Reactions Analysis
The aminomethylation, azo-coupling, and nitration of 3-hydroxyisonicotinic acid and its ester are directed to the 2 position, whereas their iodination proceeds with the formation of the 2-iodo and 2,6-diiodo derivatives .Physical And Chemical Properties Analysis
3-Hydroxyisonicotinic acid has a molecular weight of 139.11 . It is soluble in methanol and slightly soluble in water . Its boiling point is 315-319 (dec.) .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
3-Hydroxyisonicotinic acid has been used as an organic ligand in the synthesis of heterometallic metal-organic frameworks . These frameworks, namely, {RE2Co3L6 (H2O)6}n (RE = Gd (1), Dy (2), Y (3)), are isomorphic and feature a three-dimensional (3D) porous structure .
Proton Conduction
The aforementioned MOFs exhibit proton conductivities that are distinctly temperature and humidity dependent . The values can reach 3.38×10‒5, 1.91×10‒5, and 2.23×10‒5 S cm‒1 at 98% RH and 338 K, respectively .
Magnetism Studies
Compounds 1 and 2, which are synthesized using 3-Hydroxyisonicotinic acid, display antiferromagnetic behaviors . This makes the compound useful in studies related to magnetism.
High Thermal Stability
The MOFs synthesized using 3-Hydroxyisonicotinic acid display high thermal stability . This property is determined by thermogravimetric analysis (TGA).
Water Stability
The MOFs also exhibit good water stability . This is proved by the well-matched of PXRD curves before and after soaking three samples in water for three days .
Electrophilic Reactions
3-Hydroxyisonicotinic acid and its ester undergo aminomethylation, azo-coupling, and nitration directed to the 2 position . Their iodination proceeds with the formation of the 2-iodo and 2,6-diiodo derivatives .
Mechanism of Action
Target of Action
3-Hydroxyisonicotinic acid has been used in the synthesis of heterometallic metal-organic frameworks . These frameworks are based on rare-earth (RE) and transition metal ions . The primary targets of 3-Hydroxyisonicotinic acid are these metal ions, which it binds to form the frameworks .
Mode of Action
The compound interacts with its targets (the metal ions) to form a three-dimensional porous structure . This structure is formed when every two propeller-like {GdCo3} units are capped up and down to a {Gd6Co6} ring through twelve L2‒ ligands .
Biochemical Pathways
It’s known that the compound plays a role in the formation of metal-organic frameworks . These frameworks have various applications, including proton conduction and magnetism .
Pharmacokinetics
It’s known that the compound has high thermal stability . This suggests that it may remain stable and active in the body for extended periods.
Result of Action
The primary result of the action of 3-Hydroxyisonicotinic acid is the formation of metal-organic frameworks . These frameworks have high thermal stability and good water stability . They also exhibit distinct temperature and humidity-dependent proton conductivities .
Action Environment
The action of 3-Hydroxyisonicotinic acid is influenced by environmental factors such as temperature and humidity . For instance, the proton conductivities of the frameworks it forms are distinctly temperature and humidity dependent . This suggests that the compound’s action, efficacy, and stability may vary depending on the environmental conditions.
Safety and Hazards
properties
IUPAC Name |
3-hydroxypyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO3/c8-5-3-7-2-1-4(5)6(9)10/h1-3,8H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEHGATQUCUYHJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10332662 |
Source
|
| Record name | 3-Hydroxyisonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10332662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxyisonicotinic acid | |
CAS RN |
10128-71-9 |
Source
|
| Record name | 3-Hydroxyisonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10332662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Hydroxyisonicotinic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary focus of the research regarding 3-hydroxyisonicotinic acid?
A1: The research primarily delves into the electrophilic reactions of 3-hydroxyisonicotinic acid, particularly focusing on its iodination. [] One study investigates the direction of substitution during iodination, highlighting the influence of the hydroxyl group on the reactivity. [] This understanding is crucial for potential synthetic modifications and exploring its use as a building block for more complex molecules.
Q2: How does the presence of the hydroxyl group influence the reactivity of 3-hydroxyisonicotinic acid?
A2: The hydroxyl group plays a significant role in directing the incoming iodine substituent during electrophilic aromatic substitution reactions. [, ] The studies suggest that the position of the hydroxyl group relative to the nitrogen in the pyridine ring significantly impacts the site of iodination. This highlights the importance of understanding the electronic effects of substituents on the reactivity of this molecule.
Q3: Are there any studies exploring the kinetic aspects of 3-hydroxyisonicotinic acid reactions?
A3: Yes, one study investigates the kinetics of hydrogen-deuterium (H/D) exchange in β-hydroxypyridinecarboxylic acids, including 3-hydroxyisonicotinic acid. [] This research likely employs nuclear magnetic resonance (NMR) techniques to monitor the exchange process, providing valuable information about the reactivity of different positions within the molecule.
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